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Compound of Interest

Compound Name:
N-benzyl-3-(3,4-

dimethoxyphenyl)propanamide

CAS No.: 40958-49-4

Cat. No.: B017136

Get Quote

An In-Depth Technical Guide to the Structure, Synthesis, and Properties of 3,4-Dimethoxy-N-

(phenylmethyl)benzenepropanamide

Abstract
This technical guide provides a comprehensive analysis of 3,4-Dimethoxy-N-

(phenylmethyl)benzenepropanamide (CAS No. 40958-49-4), a key organic compound utilized

primarily as a building block in synthetic chemistry. We will dissect its molecular structure,

detailing the constituent functional groups and their influence on the molecule's overall

properties. A plausible and efficient synthetic pathway via microwave-assisted amidation is

presented, complete with a detailed experimental protocol and workflow visualization.

Furthermore, this guide offers an expert analysis of the expected spectroscopic signatures (¹H

NMR, ¹³C NMR, IR, and MS) that are critical for its structural elucidation and characterization.

Finally, we explore the potential applications and inferred biological relevance of this compound

by examining its structural relationship to known bioactive molecules, particularly

phenethylamine derivatives. This document is intended for researchers, chemists, and drug
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development professionals seeking a detailed understanding of this versatile synthetic

intermediate.

Introduction and Chemical Identity
3,4-Dimethoxy-N-(phenylmethyl)benzenepropanamide is a secondary amide characterized by

a complex molecular architecture. Its structure is built upon a benzenepropanamide core, which

is substituted at the 3 and 4 positions of the phenyl ring with methoxy groups (-OCH₃). The

amide nitrogen is further substituted with a phenylmethyl (benzyl) group. This combination of

an electron-rich dimethoxybenzene ring, a flexible propanamide linker, and a benzyl moiety

makes it a valuable intermediate in the synthesis of more complex molecular targets.[1] Its

solubility in common organic solvents like chloroform, dichloromethane, and ethyl acetate

facilitates its use in a variety of reaction conditions.[1]
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Dissolve Reactants
(Carboxylic Acid & Amine)

in Ethyl Acetate

Add Silica Gel
(Solid Support)

Adsorb onto Silica
(Rotary Evaporation)

Microwave Irradiation
(130°C, 200W)

Extract with Ethyl Acetate
(Sonication)

Filter & Wash Silica

Aqueous Work-up
(Wash with NaHCO₃ & HCl)

Dry & Concentrate
(MgSO₄, Rotary Evaporation)

Column Chromatography
(If necessary)

Pure Product:
3,4-Dimethoxy-N-(phenylmethyl)

benzenepropanamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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